2-Bromo-4h,5h,6h,7h,8h-thieno[3,2-c]azepine hydrochloride

• IUPAC Name: 2-bromo-5,6,7,8-tetrahydro-4H-thieno[3,2-c]azepine;hydrochloride
• InChI: InChI=1S/C8H10BrNS.ClH/c9-8-4-6-5-10-3-1-2-7(6)11-8;/h4,10H,1-3,5H2;1H
• InChI Key: KKMJRHUYCFSUNE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CNC1)C=C(S2)Br.Cl
• Molecular Formula: C8H11BrClNS
• Molecular Weight: 268.60 g/mol

Description

“2-Bromo-4h,5h,6h,7h,8h-thieno[3,2-c]azepine hydrochloride” is a chemical compound with the CAS Number: 2193067-88-6. It has a molecular weight of 268.6.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C8H10BrNS.ClH/c9-8-4-6-5-10-3-1-2-7 (6)11-8;/h4,10H,1-3,5H2;1H. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Synthesis and Chemical Properties

• Research into related compounds, such as thieno[2,3-b]azepin-4-ones, explores their synthesis for potential antineoplastic (anti-cancer) applications. The synthesis involves a Dieckmann ring closure reaction, highlighting the chemical versatility and potential therapeutic relevance of thieno[3,2-c]azepine derivatives (Koebel, Needham, & Blanton, 1975).

Biological Activity

• Studies on similar azepine derivatives explore their affinity and selectivity towards biological receptors, indicating the potential for these compounds to serve as ligands in pharmacological research. For example, derivatives of benzazepine have been studied for their affinity at the D1 dopamine receptor, suggesting a framework for investigating the biological interactions of 2-Bromo-thieno[3,2-c]azepine hydrochloride derivatives (Neumeyer et al., 1991).

Chemical Reactions and Modifications

• The reactivity of azepine derivatives with various reagents, such as N-bromosuccinimide (NBS), has been explored to synthesize 2-substituted 2H-azepines. This demonstrates the potential for chemical modification and functionalization of thieno[3,2-c]azepine hydrochloride, providing a basis for the development of novel compounds with tailored properties (Cordonier et al., 2005).

Structural Analysis

• Structural analyses of related azepines, such as the study on different hydrogen-bonded structures in substituted tetrahydro-1,4-epoxy-1-benzazepines, offer insights into the crystallographic characteristics and molecular interactions of these compounds. Such studies are crucial for understanding the physicochemical properties and potential applications of 2-Bromo-thieno[3,2-c]azepine hydrochloride (Blanco et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.